Cas no 95335-88-9 (ethyl (3E)-3-[(2E)-(1,3-dimethyl-5-nitroso-2,6-dioxotetrahydropyrimidin-4(1H)-ylidene)hydrazinylidene]butanoate)

• Product Name: ethyl (3E)-3-[(2E)-(1,3-dimethyl-5-nitroso-2,6-dioxotetrahydropyrimidin-4(1H)-ylidene)hydrazinylidene]butanoate
• CAS No: 95335-88-9
• Molecular Formula: C₁₂H₁₇N₅O₅
• Molecular Weight: 311.29388
• CID: 1987591
• PubChem ID: 9570919

ethyl (3E)-3-[(2E)-(1,3-dimethyl-5-nitroso-2,6-dioxotetrahydropyrimidin-4(1H)-ylidene)hydrazinylidene]butanoate Properties

Names and Identifiers

• ethyl (3E)-3-[(2E)-(1,3-dimethyl-5-nitroso-2,6-dioxotetrahydropyrimidin-4(1H)-ylidene)hydrazinylidene]butanoate
• LogP
• ethyl (3E)-3-[(E)-(1,3-dimethyl-5-nitroso-2,6-dioxo-1,3-diazinan-4-ylidene)hydrazinylidene]butanoate
• 95335-88-9
• Butanoic acid, 3-((tetrahydro-1,3-dimethyl-2,6-dioxo-5-nitroso-4(1H)-pyrimidinylidene)hydrazono)-, ethyl ester

• InChIKey： XRJGSLFDMSKXIW-SEWRKBRGSA-N
• Inchi： InChI=1S/C12H17N5O5/c1-5-22-8(18)6-7(2)13-14-10-9(15-21)11(19)17(4)12(20)16(10)3/h9H,5-6H2,1-4H3/b13-7+,14-10+
• SMILES： CCOC(=O)CC(=NN=C1C(C(=O)N(C(=O)N1C)C)N=O)C

Computed Properties

• Exact Mass: 311.122969
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 311.122969
• Heavy Atom Count: 22
• Complexity: 556
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 121

Experimental Properties

• Refractive Index: 1.594
• Boiling Point: 423.439°C at 760 mmHg
• Flash Point: 209.889°C
• Density: 1.382